Cas no 1202564-31-5 (2-Chlorodibenzof,hquinoxaline)

2-Chlorodibenzof,hquinoxaline structure
2-Chlorodibenzof,hquinoxaline structure
Product Name:2-Chlorodibenzof,hquinoxaline
CAS No:1202564-31-5
MF:C16H9ClN2
MW:264.709062337875
MDL:MFCD28405117
CID:1016535
PubChem ID:58019496
Update Time:2025-04-20

2-Chlorodibenzof,hquinoxaline Chemical and Physical Properties

Names and Identifiers

    • 2-chlorodibenzo[f,h]quinoxaline
    • 1202564-31-5
    • CS-0441986
    • 2-chlorophenanthro[9,10-b]pyrazine
    • 2-Chlorodibenzo-(f,h)-quinoxaline
    • FEYJCWNQZBKYKT-UHFFFAOYSA-N
    • DB-104515
    • AMY7278
    • 2-Chloro-Dibenzo[f,h]Quinoxaline
    • Dibenzo[f,h]quinoxaline,2-chloro-
    • 3-chlorophenanthro[9,10-b]pyrazine
    • SB67087
    • AKOS027253908
    • AS-40539
    • MFCD28405117
    • SCHEMBL284801
    • 2-Chlorodibenzof,hquinoxaline
    • MDL: MFCD28405117
    • Inchi: 1S/C16H9ClN2/c17-14-9-18-15-12-7-3-1-5-10(12)11-6-2-4-8-13(11)16(15)19-14/h1-9H
    • InChI Key: FEYJCWNQZBKYKT-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C2C(C3C=CC=CC=3C3C=CC=CC=32)=N1

Computed Properties

  • Exact Mass: 264.0454260g/mol
  • Monoisotopic Mass: 264.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 25.8Ų

2-Chlorodibenzof,hquinoxaline Pricemore >>

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